![molecular formula C15H16O5 B1441718 Fuscin CAS No. 83-85-2](/img/structure/B1441718.png)
Fuscin
Overview
Description
Fuscin is an antibiotic with the molecular formula C15H16O5 . It is produced by the fungus Oidiodendron fuscum and other Oidiodendron species and the fungus Potebniamyces gallicola . This compound is known to be an ADP transporter inhibitor and a respiration and oxidative phosphorylation inhibitor .
Molecular Structure Analysis
This compound has a complex molecular structure. The ChemSpider database provides a detailed view of its structure . It’s important to note that the understanding of this compound’s molecular structure is crucial for further studies and applications.
Physical And Chemical Properties Analysis
This compound has a molar mass of 276.288 g·mol−1 and a melting point of 230 °C (446 °F; 503 K) . These properties, along with its molecular structure, contribute to its behavior and interactions in biological systems.
Scientific Research Applications
Inhibition of Mitochondrial Functions
Fuscin, identified as a colored quinonoid compound, is known to react with -SH groups, forming colorless derivatives. It has been studied for its binding to mitochondria and its effects on mitochondrial functions. This compound inhibits the ADP-stimulated respiration of mitochondria on NAD-linked substrates. It affects several functions of the mitochondrial respiratory apparatus, including electron transfer, lipoamide dehydrogenase system, and various transport systems like phosphate and glutamate transport. This compound's effects are non-competitive and vary in extent across different mitochondrial functions. Additionally, it inhibits glutamate-OH− carrier and ADP translocation by binding to -SH groups of mitochondrial membrane (Vignais & Vignais, 1973).
Impact on Mitochondrial Respiration
This compound has been noted as a potent inhibitor of mitochondrial respiration in both animal and yeast mitochondria. It inhibits the oxidation of certain substrates like glutamate in rat liver mitochondria, affecting the efficiency of oxidative phosphorylation. This compound's inhibition of electron transfer is significant and its site of action in the NAD respiratory chain of animal mitochondria is between the non-heme iron component of the NADH-dehydrogenase and cytochrome b. These findings indicate distinct inhibitory effects of this compound in animal and yeast mitochondria (Demaille, Vignais & Vignais, 1970).
Antagonism of Human CCR5 Receptor
This compound, along with other compounds like 10-methoxydihydrothis compound and fuscinarin, have been isolated from the soil fungus Oidiodendron griseum. These compounds have shown effectiveness in competing with macrophage inflammatory protein (MIP)-1 alpha for binding to human CCR5, an important target for interfering with HIV entry into cells. This discovery highlights the potential of this compound in the study of HIV-1 and its interaction with human receptors (Yoganathan et al., 2003).
Mechanism of Action
- Specifically, it inhibits the translocation of the elongation factor G (EF-G) from the ribosome, disrupting protein elongation .
- This disruption impairs the elongation phase of translation, ultimately inhibiting bacterial growth .
- By blocking EF-G translocation, Fusidic acid disrupts the ribosomal machinery, leading to impaired protein production .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
- Fusidic acid is available in topical creams and eyedrops, but it also comes in systemic formulations (tablets and injections). It reaches the site of infection via topical application or systemic circulation. Metabolism details are not provided in the available information. Excretion pathways are not specified. Systemic formulations affect bioavailability, but specific details are lacking .
Result of Action
Action Environment
- The compound’s efficacy depends on proper application (topical or systemic) and adherence to treatment. Stability may vary based on formulation (creams, eyedrops, tablets, or injections). External factors (e.g., pH, temperature, humidity) may influence stability and efficacy .
properties
IUPAC Name |
5-hydroxy-4,8,8-trimethyl-9,10-dihydro-4H-pyrano[4,3-f]chromene-2,6-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O5/c1-7-11-9(6-10(16)19-7)8-4-5-15(2,3)20-14(8)13(18)12(11)17/h6-7,17H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSJKAGRXDVEZQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=C(C(=O)C3=C(C2=CC(=O)O1)CCC(O3)(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80874665 | |
Record name | Fuscin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80874665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83-85-2 | |
Record name | Fuscin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000083852 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Fuscin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80874665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | FUSCIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0J373729M0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of fuscin?
A1: this compound has a molecular formula of C15H16O5 and a molecular weight of 276.29 g/mol. [, , ]
Q2: Are there any spectroscopic data available for this compound?
A2: While a distinct absorption band is not characteristic of this compound, it exhibits diffuse absorption below 500 mμ. [] Further structural insights can be gleaned from studies employing techniques like nuclear magnetic resonance (NMR) and mass spectrometry (MS). [, , , , ]
Q3: Where does this compound exert its inhibitory effect on the electron transport chain in animal mitochondria?
A3: Research suggests that this compound's site of action lies within the NAD respiratory chain, specifically between the non-heme iron component of the NADH-dehydrogenase and cytochrome b. [] This is supported by observations that this compound prevents the reduction of cytochrome b by glutamate and the succinate-linked reduction of mitochondrial NAD in rat liver mitochondria. [] Furthermore, in beef heart mitochondria, this compound demonstrates comparable inhibition of NADH-oxidase and NADH-menadione reductase. []
Q4: Does this compound's mode of action differ in yeast mitochondria compared to animal mitochondria?
A4: Yes, this compound exhibits distinct inhibitory patterns in yeast mitochondria compared to animal mitochondria. In Candida utilis mitochondria, it inhibits both succinate and pyruvate oxidations, partially hindering cytochrome b reduction by succinate and ubiquinone reoxidation by pyruvate. []
Q5: What is the evidence suggesting different sites of action for this compound and rotenone in yeast mitochondria?
A5: Several lines of evidence point to distinct targets for this compound and rotenone in yeast mitochondria. Firstly, this compound inhibits respiration to a similar extent regardless of whether succinate or pyruvate is the substrate, in contrast to rotenone. [] Secondly, Candida utilis mitochondria that are either naturally insensitive to rotenone or have lost their sensitivity due to iron limitation remain susceptible to this compound's inhibitory effects. []
Q6: What is fuscinarin, and how does its activity compare to this compound?
A6: Fuscinarin is a compound structurally related to this compound, isolated alongside 10-methoxydihydrothis compound and this compound from the soil fungus Oidiodendron griseum. All three compounds displayed competitive binding to the human CCR5 receptor, a key target in HIV-1 entry, in a scintillation proximity assay using macrophage inflammatory protein (MIP)-1 alpha. []
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